Cas no 87817-19-4 (Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester)

• Product name: Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
• CAS No: 87817-19-4
• MF: C₁₀H₁₆O₄
• MW: 200.23164
• CID: 652127
• PubChem ID: 13759392

Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
• dimethyl 2-ethenyl-3-ethylbutanedioate
• 87817-19-4
• DTXSID40548592

• Inchi： InChI=1S/C10H16O4/c1-5-7(9(11)13-3)8(6-2)10(12)14-4/h5,7-8H,1,6H2,2-4H3
• InChI Key： PGKCLUFOTMTGKV-UHFFFAOYSA-N
• SMILES： CCC(C(C=C)C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų